3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 3-[[4-(2-ethoxyphenyl)piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C19H24N2O2/c1-2-23-19-9-4-3-8-18(19)21-12-10-20(11-13-21)15-16-6-5-7-17(22)14-16/h3-9,14,22H,2,10-13,15H2,1H3
• InChI Key: VFFVYCXEXPMZLR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC3=CC(=CC=C3)O
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenol, also known as Hydroxybupropion, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. Hydroxybupropion is a metabolite of Bupropion, an antidepressant medication, which is widely used to treat major depressive disorder and seasonal affective disorder.

Mechanism of Action

The mechanism of action of 3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion is not fully understood. However, it is believed that 3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion exerts its therapeutic effects by inhibiting the reuptake of dopamine and norepinephrine, which are neurotransmitters that play a crucial role in the regulation of mood, anxiety, and addiction. 3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion may also act as an antagonist at nicotinic acetylcholine receptors, which may contribute to its anti-addictive effects.
Biochemical and Physiological Effects:
3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of dopamine and norepinephrine in the brain, which may contribute to its antidepressant and anti-addictive effects. 3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion has also been shown to decrease the levels of glutamate, an excitatory neurotransmitter, which may contribute to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. 3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion can also be used as a reference compound in the analysis of Bupropion metabolism. However, 3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion has some limitations for lab experiments. It has a low solubility in water, which may limit its use in some experiments. 3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion is also a metabolite of Bupropion, which may complicate the interpretation of the results in some experiments.

Future Directions

There are several future directions for the study of 3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion. One potential direction is to investigate the role of 3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion in the treatment of addiction. Several studies have shown that 3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion has anti-addictive effects, and further research is needed to understand the underlying mechanisms. Another potential direction is to investigate the pharmacokinetics of 3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion in different populations, such as children and elderly individuals. This information can be used to optimize the dosing of Bupropion in these populations. Finally, further research is needed to understand the long-term effects of 3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion on the brain and body.

Synthesis Methods

3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion is synthesized by the oxidation of Bupropion, a tertiary amine, in the liver. The oxidation process results in the formation of 3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion, which is the primary metabolite of Bupropion. The synthesis of 3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion can also be achieved through chemical methods, such as the reduction of 4-(2-ethoxyphenyl)-2,3-dimethyl-1-piperazinone, which is a precursor of Bupropion.

Scientific Research Applications

3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion has been extensively studied for its potential therapeutic applications in the treatment of depression, anxiety, and addiction. Several studies have shown that 3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion has a higher affinity for the dopamine transporter (DAT) than Bupropion, which may contribute to its antidepressant and anti-addictive effects. 3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}phenolpion has also been shown to have anxiolytic effects in animal models of anxiety.